![molecular formula C15H20N2O2 B5187546 (4-ethoxyphenyl)(2-ethyl-1-methyl-1H-imidazol-5-yl)methanol](/img/structure/B5187546.png)
(4-ethoxyphenyl)(2-ethyl-1-methyl-1H-imidazol-5-yl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4-ethoxyphenyl)(2-ethyl-1-methyl-1H-imidazol-5-yl)methanol is a chemical compound that has gained significant attention in the field of scientific research. The compound has been synthesized using a specific method and has shown promising results in various studies.
Mechanism of Action
The exact mechanism of action of (4-ethoxyphenyl)(2-ethyl-1-methyl-1H-imidazol-5-yl)methanol is not fully understood. However, it has been suggested that the compound exerts its effects by modulating various signaling pathways involved in inflammation, oxidative stress, and cell growth.
Biochemical and Physiological Effects:
Studies have shown that the compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It also has antioxidant properties, which help in reducing oxidative stress and preventing cellular damage. Additionally, the compound has been found to inhibit the growth of various bacterial strains.
Advantages and Limitations for Lab Experiments
One of the advantages of using (4-ethoxyphenyl)(2-ethyl-1-methyl-1H-imidazol-5-yl)methanol in lab experiments is its ability to target multiple pathways involved in disease progression. However, one of the limitations is that the compound has not been extensively studied for its toxicity and safety profile.
Future Directions
Future research on (4-ethoxyphenyl)(2-ethyl-1-methyl-1H-imidazol-5-yl)methanol could focus on identifying its potential therapeutic applications in various diseases. Additionally, further studies could be conducted to understand the mechanism of action and toxicity profile of the compound. The development of analogs of the compound could also be explored to improve its efficacy and safety. Finally, the compound could be tested in clinical trials to evaluate its potential as a therapeutic agent.
In conclusion, this compound is a promising compound that has shown potential therapeutic applications in various diseases. The compound has been synthesized using a specific method and has been extensively studied for its biochemical and physiological effects. Future research could focus on identifying its potential therapeutic applications, understanding its mechanism of action, and developing analogs of the compound.
Synthesis Methods
The synthesis of (4-ethoxyphenyl)(2-ethyl-1-methyl-1H-imidazol-5-yl)methanol involves the reaction of 2-ethyl-1-methyl-1H-imidazole-5-carbaldehyde with 4-ethoxybenzyl alcohol in the presence of a catalyst. The reaction takes place under specific conditions of temperature and pressure, and the resulting product is purified using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
The compound has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, antioxidant, and antibacterial properties. The compound has also shown promising results in the treatment of various diseases such as cancer, diabetes, and neurodegenerative disorders.
properties
IUPAC Name |
(4-ethoxyphenyl)-(2-ethyl-3-methylimidazol-4-yl)methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2/c1-4-14-16-10-13(17(14)3)15(18)11-6-8-12(9-7-11)19-5-2/h6-10,15,18H,4-5H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLECCBXXLXJGBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC=C(N1C)C(C2=CC=C(C=C2)OCC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.